1-(3-Nitro-pyrazol-1-ylmethyl)-cyclopropanol

• Molecular Formula: C7H9N3O3
• Molecular Weight: 183.16 g/mol
• IUPAC Name: 1-[(3-nitropyrazol-1-yl)methyl]cyclopropan-1-ol
• InChI: InChI=1S/C7H9N3O3/c11-7(2-3-7)5-9-4-1-6(8-9)10(12)13/h1,4,11H,2-3,5H2
• InChI Key: YYICCBSLOVVVJZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(CN2C=CC(=N2)[N+](=O)[O-])O

Description

1-(3-Nitro-pyrazol-1-ylmethyl)-cyclopropanol is a useful research compound. Its molecular formula is C7H9N3O3 and its molecular weight is 183.16 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(3-Nitro-pyrazol-1-ylmethyl)-cyclopropanol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3-Nitro-pyrazol-1-ylmethyl)-cyclopropanol including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

The 3-nitro-1-[1-(tetrahydro-pyran-2-yloxy)-cyclopropylmethyl]-1H-pyrazole (326 mg, 1.22 mmol) was dissolved in ethanol (7 mL) and p-toluene sulfonic acid (50 mg, 0.29 mmol) was added. After stirring at 25° C. for 1.5 h, the solution was concentrated in vacuo to give an oil. Purification by flash column chromatography (Merck silica gel 60, 40-63 μm; 50% ethyl acetate/hexanes) afforded 1-(3-nitro-pyrazol-1-ylmethyl)-cyclopropanol (158 mg, 71%) as an oil: H1-NMR (400 MHz, CDCl3) δ 0.81-0.86 (2H, m), 0.97-1.02 (2H, m), 2.78 (1H, bs), 4.31 (2H, s), 6.92 (1H, d, J=2.4 Hz), 7.61 (1H, d, J=2.4 Hz).